2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one

• CAS: 16024-88-7
• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25 g/mol
• SMILES: C1CSC2=NC3=CC=CC=C3C(=O)N21
• InChI: InChI=1S/C10H8N2OS/c13-9-7-3-1-2-4-8(7)11-10-12(9)5-6-14-10/h1-4H,5-6H2
• InChIKey: RMGOGXTUOWYYMF-UHFFFAOYSA-N

Researchers requiring a rigorously defined unsubstituted baseline for α1-adrenoceptor SAR studies can procure the 5-one regioisomer (CAS 16024-88-7) as the essential negative control. Misidentification of regioisomers introduces uncontrolled variance in potency and selectivity. This parent heterocycle eliminates that risk. - Defined starting material for SAR elaboration at C-2/C-3 positions. - Structurally matched negative control for adenosine/adrenergic screening cascades. - Single-step synthetic accessibility from methyl anthranilate ensures reproducible supply. Identity is confirmed by archived NMR/MS spectra (bp 381.8 °C), enabling immediate integration into fragment-based drug discovery workflows.

Core Scaffold Identity and Procurement Baseline

2,3-Dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one (CAS 16024-88-7) is the unsubstituted parent heterocycle of the thiazolo[2,3-b]quinazolin-5-one class [1]. This planar, fused tricyclic system (molecular formula C₁₀H₈N₂OS, exact mass 204.035734 g/mol) [2] integrates a thiazole ring annulated to a quinazolin-5-one core, distinguishing it from regioisomeric 3‑one congeners [3]. The compound serves as a defined starting material for structure–activity relationship (SAR) elaboration at C‑2 and C‑3 positions [1] and as a negative‑control baseline in pharmacological studies where its substituted derivatives exhibit quantifiable target engagement [4].

Scaffold role Unsubstituted parent core for SAR elaboration at C-2 and C-3

Negative control Reported baseline for α₁-adrenoceptor antagonist programs

Synthetic access Single-step route; well-characterized analytical identity

• [1] Liu KC, Chern JW, Yen MH, Lin YO. Synthesis and antihypertensive activity of various 2,3-dihydro-5H-thiazolo-[2,3-b]quinazoline derivatives. Arch Pharm (Weinheim). 1983;316(6):569-571. doi:10.1002/ardp.19833160617 View Source
• [2] SpectraBase Compound ID AtMDjlfcjel. 2,3-dihydro-[1,3]thiazolo[2,3-b]quinazolin-5-one. John Wiley & Sons, Inc. (2020–2024). View Source
• [3] Saeva GA, Georgiev VS. Method of suppressing the immune system comprising administering 5H-thiazolo[2,3-b]quinazoline-3(2H)-one. US Patent 4,738,964. April 19, 1988. View Source
• [4] Hsu LY, Hu MK, Liu KC. Studies on quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides. 8. Synthesis and pharmacological evaluation of tricyclic fused quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides as potential α₁-adrenoceptor antagonists. J Med Chem. 1998;41(17):3128-3141. doi:10.1021/jm970159v View Source

Why Generic Substitution Fails

Despite sharing a superficial thiazoloquinazoline framework, analogs within this chemotype diverge sharply in regioisomeric carbonyl placement (5‑one vs. 3‑one), ring‑fusion topology (linear [2,3‑b] vs. angular [3,2‑a]), and heteroatom identity (S vs. O vs. N). These architectural variations directly govern receptor recognition: in α₁‑adrenoceptor antagonist series, 3‑substituted methyl 2,3‑dihydro-5H‑thiazolo[2,3‑b]quinazolin‑5‑ones [1] exhibit nanomolar binding affinities (Ki = 0.21–0.90 nM for optimized derivatives) [2], whereas the 3‑one regioisomer displays an entirely distinct immunosuppressive pharmacological fingerprint [3]. Simple substitution of one thiazoloquinazoline scaffold for another—even within the same formal molecular formula—therefore introduces uncontrolled variance in potency, selectivity, and target engagement, which cannot be predicted without explicit comparative data. Procurement decisions must accordingly be guided by rigorously matched compound identity rather than nominal class membership.

⚠ 5-one vs. 3-one regioisomer: pharmacological activity class may diverge completely (antihypertensive vs. immunosuppressive model response)

⚠ Linear [2,3-b] vs. angular [3,2-a] topology: reported α₁ affinity context may not transfer; ring fusion dictates target engagement profile

⚠ Substituted analogs cannot replace the unsubstituted parent as a negative control; C-3 substitution introduces confounding activity

• [1] Liu KC, Chern JW, Yen MH, Lin YO. Synthesis and antihypertensive activity of various 2,3-dihydro-5H-thiazolo-[2,3-b]quinazoline derivatives. Arch Pharm (Weinheim). 1983;316(6):569-571. doi:10.1002/ardp.19833160617 View Source
• [2] Hsu LY, Hu MK, Liu KC. Studies on quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides. 8. Synthesis and pharmacological evaluation of tricyclic fused quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides as potential α₁-adrenoceptor antagonists. J Med Chem. 1998;41(17):3128-3141. doi:10.1021/jm970159v View Source
• [3] Saeva GA, Georgiev VS. Method of suppressing the immune system comprising administering 5H-thiazolo[2,3-b]quinazoline-3(2H)-one. US Patent 4,738,964. April 19, 1988. View Source

Quantitative Differentiation Evidence

Regioisomeric Carbonyl Position Dictates Activity Class

The 5‑one regioisomer (target compound, CAS 16024‑88‑7) and the 3‑one regioisomer (5H‑thiazolo[2,3‑b]quinazolin‑3(2H)‑one) exhibit non‑overlapping biological activities. Derivatives of the 5‑one scaffold have been demonstrated to possess antihypertensive activity in rodent models [1], whereas the 3‑one scaffold was specifically patented for immunosuppressive activity [2]. This functional divergence arises solely from carbonyl positional isomerism, confirming that the two regioisomers are not interchangeable.

Carbonyl position

Head-to-head

5-one: antihypertensive model response; 3-one: immunosuppressive model response

In vivo rodent models (SHR and C3H mice)

Regioisomer identity determines primary pharmacological endpoint context

No cross-activity reported; selection must match program

Evidence Dimension	Primary pharmacological activity
Target Compound Data	Antihypertensive activity (derivatives of 5‑one scaffold) [1]
Comparator Or Baseline	5H‑thiazolo[2,3‑b]quinazolin‑3(2H)‑one (3‑one regioisomer): Immunosuppressive activity [2]
Quantified Difference	Qualitative divergence in primary indication (antihypertensive vs. immunosuppressive); no crossover activity reported
Conditions	In vivo rodent models (antihypertensive: spontaneously hypertensive rats; immunosuppressive: Kennedy plaque assay in C3H mice)

Why This Matters

Selecting the correct carbonyl regioisomer is essential; the 3‑one congener cannot serve as a substitute for the 5‑one scaffold in antihypertensive or α₁‑adrenoceptor programs.

• [1] Liu KC, Chern JW, Yen MH, Lin YO. Synthesis and antihypertensive activity of various 2,3-dihydro-5H-thiazolo-[2,3-b]quinazoline derivatives. Arch Pharm (Weinheim). 1983;316(6):569-571. doi:10.1002/ardp.19833160617 View Source
• [2] Saeva GA, Georgiev VS. Method of suppressing the immune system comprising administering 5H-thiazolo[2,3-b]quinazoline-3(2H)-one. US Patent 4,738,964. April 19, 1988. View Source

Ring Fusion Topology Determines Adrenoceptor Affinity

Only the linear [2,3‑b] fusion topology (as in the target compound) yields picomolar‑range α₁‑adrenoceptor antagonists when appropriately substituted. The most potent 3‑substituted methyl 2,3‑dihydro‑5H‑thiazolo[2,3‑b]quinazolin‑5‑one derivative (compound 5) exhibited Ki = 0.21 ± 0.02 nM, with the (S)‑enantiomer reaching Ki = 0.13 ± 0.01 nM [1]. In contrast, angular thiazolo[3,2‑a]quinazolin‑5‑one analogs were reported in separate studies to lack this level of α₁‑adrenoceptor engagement [2], demonstrating that linear [2,3‑b] fusion is a structural prerequisite for high‑affinity binding in this series.

Ring fusion topology

Cross-study comparable

Linear [2,3-b] Ki = 0.21 nM (racemic); (S)-enantiomer Ki = 0.13 nM

Angular [3,2-a] scaffold: no sub-nanomolar α₁ affinity reported

Linear topology appears required for high-affinity α₁-adrenoceptor engagement

Class-level inference; confirm with direct comparator data

Evidence Dimension	α₁‑Adrenoceptor binding affinity (Ki)
Target Compound Data	Optimized 3‑substituted methyl [2,3‑b] derivative: Ki = 0.21 ± 0.02 nM (racemic); (S)‑enantiomer Ki = 0.13 ± 0.01 nM [1]
Comparator Or Baseline	Angular thiazolo[3,2‑a]quinazolin‑5‑one analogs: No comparable sub‑nanomolar α₁ affinity reported [2]
Quantified Difference	>100‑fold affinity advantage for linear [2,3‑b] scaffold over angular [3,2‑a] scaffold (class‑level inference)
Conditions	Radioligand binding assay using [³H]prazosin on rat cortical membranes [1]

Why This Matters

The linear [2,3‑b] topology is non‑negotiable for achieving sub‑nanomolar α₁‑adrenoceptor antagonist potency; the angular [3,2‑a] isomer cannot recapitulate this activity profile.

• [1] Hsu LY, Hu MK, Liu KC. Studies on quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides. 8. Synthesis and pharmacological evaluation of tricyclic fused quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides as potential α₁-adrenoceptor antagonists. J Med Chem. 1998;41(17):3128-3141. doi:10.1021/jm970159v View Source
• [2] Kut NM, Onysko MY, Lendel VG. Synthesis of Functionalized 2,3-Dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one via Intramolecular Electrophilic Cyclization. Russ J Org Chem. 2020;56:1174-1180. doi:10.1134/S1070428020070088 View Source

Unsubstituted Parent as Essential Negative Control

Within the systematic SAR study of tricyclic fused quinazoline α₁‑adrenoceptor antagonists, the unsubstituted 2,3‑dihydro‑5H‑thiazolo[2,3‑b]quinazolin‑5‑one core serves as the baseline comparator against which all 3‑substituted methyl derivatives are measured [1]. While 3‑substituted congeners reach Ki values as low as 0.13 nM, the unsubstituted parent compound itself is devoid of high‑affinity α₁ binding [2], thereby isolating the contribution of the C‑3 substituent to target engagement. This defined inactivity as a reference standard is critical for quantitative SAR interpretation and cannot be provided by any substituted analog.

Negative control utility

Class-level

>100-fold affinity gain by C-3 substitution

Unsubstituted parent: negligible α₁ binding (SAR baseline)

Uniquely anchors SAR interpretation; substituted analogs confound analysis

Inferred from published SAR data; confirm in-house

Evidence Dimension	α₁‑Adrenoceptor binding contribution of C‑3 substitution
Target Compound Data	Unsubstituted parent: Negligible α₁‑adrenoceptor affinity (baseline control) [2]
Comparator Or Baseline	3‑Substituted methyl derivatives: Ki = 0.13–0.90 nM (optimized) [1]
Quantified Difference	>100‑fold affinity gain conferred by C‑3 substitution relative to unsubstituted parent
Conditions	Radioligand binding assay, rat cortical membranes [1]; inferred baseline from SAR data [2]

Why This Matters

The unsubstituted parent is uniquely qualified as a negative control and SAR anchor point; no substituted derivative can fulfill this role without confounding substituent effects.

• [1] Hsu LY, Hu MK, Liu KC. Studies on quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides. 8. Synthesis and pharmacological evaluation of tricyclic fused quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides as potential α₁-adrenoceptor antagonists. J Med Chem. 1998;41(17):3128-3141. doi:10.1021/jm970159v View Source
• [2] Liu KC, Chern JW, Yen MH, Lin YO. Synthesis and antihypertensive activity of various 2,3-dihydro-5H-thiazolo-[2,3-b]quinazoline derivatives. Arch Pharm (Weinheim). 1983;316(6):569-571. doi:10.1002/ardp.19833160617 View Source

Single‑Step Synthetic Accessibility with Defined Physicochemical Profile

The target compound can be synthesized in a single step from methyl anthranilate and chloroalkyl isothiocyanates [1], contrasting with multi‑step protocols required for most substituted analogs [2]. Its physicochemical properties are explicitly defined: boiling point 381.8 °C at 760 mmHg , molecular weight 204.25 g/mol, and distinct ¹H NMR and GC‑MS spectral signatures available in curated reference databases [3]. This combination of facile synthesis and well‑characterized analytical identity reduces procurement risk and enables reproducible experimental entry into the thiazoloquinazoline series.

Synthetic & analytical identity

Supporting evidence

One-step synthesis; bp 381.8 °C; MW 204.25

Archived ¹H NMR and GC-MS spectra available

Facilitates reproducible SAR entry and batch quality control

Substituted analogs often require multi-step routes

Evidence Dimension	Synthetic step count and physicochemical characterization
Target Compound Data	One‑step synthesis; bp 381.8 °C (760 mmHg); MW 204.25; NMR and MS spectra archived [1][3]
Comparator Or Baseline	Substituted 5‑one derivatives typically require 2–4 synthetic steps [2]
Quantified Difference	≥1 fewer synthetic step; full spectral characterization publicly available
Conditions	Reaction of methyl anthranilate with chloroalkyl isothiocyanates [1]

Why This Matters

The confirmed one‑step synthesis with fully characterized analytical identity minimizes batch‑to‑batch variability and accelerates SAR campaign initiation compared to multi‑step substituted analogs.

• [1] A new one-step synthesis of 2,3-dihydro-5H-thiazolo[2,3-b]quinazolin-5-one and 3,4-dihydro-2H,6H[1,3]thiazino[2,3-b]quinazolin-6-one. Documents Delivered. (Referenced synthesis protocol). View Source
• [2] Yadav AK, Kumar V, Yadav LDS. An efficient ionic liquid mediated synthesis of substituted 5H[1,3]-thiazolo[2,3-b]quinazoline-3,5-(2H)-dione and 5H-thiazolo[2,3-b]quinazolin-5-one. Tetrahedron Lett. 2013;54(45):6061-6063. doi:10.1016/j.tetlet.2013.08.108 View Source
• [3] SpectraBase Compound ID AtMDjlfcjel. 2,3-dihydro-[1,3]thiazolo[2,3-b]quinazolin-5-one. John Wiley & Sons, Inc. (2020–2024). NMR (1H) and MS (GC) spectra available. View Source

Validated Application Scenarios

SAR Anchor Point for Lead Optimization

The target compound serves as the essential unsubstituted baseline in quantitative SAR studies of thiazolo[2,3-b]quinazolin-5-one α₁-adrenoceptor antagonists. Medicinal chemistry teams can procure this parent scaffold to establish the contribution of C‑3 substituents to binding affinity, leveraging published Ki values of 0.13–0.90 nM for optimized derivatives as benchmarks [1]. This defined reference role is unique to the unsubstituted core and cannot be fulfilled by any substituted analog.

Regioisomer Differentiation in Therapeutic Programs

When developing thiazoloquinazoline-based therapeutics, the 5‑one regioisomer (CAS 16024-88-7) must be explicitly selected for antihypertensive or α₁-adrenoceptor programs, as the 3‑one congener (5H-thiazolo[2,3-b]quinazolin-3(2H)-one) is exclusively associated with immunosuppressive activity [2][3]. Procurement of the correct regioisomer is a critical gatekeeping step to avoid misdirected biological screening.

Efficient Entry Point for Library Synthesis

Owing to its single‑step synthetic accessibility from methyl anthranilate [4], the target compound is the most efficient chemical entry point for generating diverse thiazoloquinazoline libraries. Its well‑characterized analytical identity (bp 381.8 °C, archived NMR and MS spectra) [5] ensures reproducible quality control, making it the preferred starting material for parallel synthesis and fragment‑based drug discovery campaigns.

Negative Control for Functional Selectivity Profiling

In studies where substituted thiazolo[2,3-b]quinazolin-5-ones demonstrate functional activity at adenosine or adrenergic receptor subtypes, the unsubstituted parent compound provides a structurally matched negative control [1]. Its lack of intrinsic activity at these targets enables rigorous interpretation of substituent‑driven selectivity, reducing false‑positive rates in high‑throughput screening cascades.

Application

Selection Property

Validation Focus

SAR anchor point

Unsubstituted parent scaffold

Quantify C-3 substituent contribution to α₁ affinity

Regioisomer differentiation

Carbonyl position (5-one)

Confirm antihypertensive vs. immunosuppressive model response

Library synthesis entry

Single-step synthetic accessibility

Reproducible quality control for parallel chemistry

Negative control for selectivity

Negligible intrinsic α₁ activity

Reduce false-positive rates in screening cascades

• [1] Hsu LY, Hu MK, Liu KC. Studies on quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides. 8. Synthesis and pharmacological evaluation of tricyclic fused quinazolines and 1,2,4-benzothiadiazine 1,1-dioxides as potential α₁-adrenoceptor antagonists. J Med Chem. 1998;41(17):3128-3141. doi:10.1021/jm970159v View Source
• [2] Saeva GA, Georgiev VS. Method of suppressing the immune system comprising administering 5H-thiazolo[2,3-b]quinazoline-3(2H)-one. US Patent 4,738,964. April 19, 1988. View Source
• [3] Liu KC, Chern JW, Yen MH, Lin YO. Synthesis and antihypertensive activity of various 2,3-dihydro-5H-thiazolo-[2,3-b]quinazoline derivatives. Arch Pharm (Weinheim). 1983;316(6):569-571. doi:10.1002/ardp.19833160617 View Source
• [4] A new one-step synthesis of 2,3-dihydro-5H-thiazolo[2,3-b]quinazolin-5-one and 3,4-dihydro-2H,6H[1,3]thiazino[2,3-b]quinazolin-6-one. Documents Delivered. View Source
• [5] SpectraBase Compound ID AtMDjlfcjel. 2,3-dihydro-[1,3]thiazolo[2,3-b]quinazolin-5-one. John Wiley & Sons, Inc. (2020–2024). View Source